![molecular formula C19H15FN2O B5709096 N-benzyl-4-fluoro-N-2-pyridinylbenzamide CAS No. 5539-83-3](/img/structure/B5709096.png)
N-benzyl-4-fluoro-N-2-pyridinylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-4-fluoro-N-2-pyridinylbenzamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is also known as GSK-J4, and it has been shown to have a variety of interesting properties that make it useful for a range of different applications.
Mechanism of Action
The mechanism of action of N-benzyl-4-fluoro-N-2-pyridinylbenzamide involves the inhibition of JmjC-KDMs. These enzymes are responsible for removing specific chemical groups from histone proteins, which can alter gene expression and cellular function. By inhibiting these enzymes, N-benzyl-4-fluoro-N-2-pyridinylbenzamide can alter the expression of certain genes, leading to changes in cellular function and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-4-fluoro-N-2-pyridinylbenzamide are complex and varied. This compound has been shown to affect the expression of a wide range of genes, leading to changes in cellular function and behavior. Additionally, N-benzyl-4-fluoro-N-2-pyridinylbenzamide has been shown to have anti-inflammatory properties, making it useful for the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-4-fluoro-N-2-pyridinylbenzamide in lab experiments is that it is a highly specific inhibitor of JmjC-KDMs. This makes it useful for studying the role of these enzymes in gene regulation and cellular function. However, one limitation of using this compound is that it can be difficult to work with and requires specialized equipment and expertise.
Future Directions
There are many potential future directions for research involving N-benzyl-4-fluoro-N-2-pyridinylbenzamide. One area of interest is the development of new drugs that target JmjC-KDMs, which could be useful for the treatment of a range of diseases. Additionally, researchers are interested in studying the role of these enzymes in cancer and other diseases, which could lead to new insights into the mechanisms underlying these conditions. Finally, there is interest in developing new synthetic methods for producing N-benzyl-4-fluoro-N-2-pyridinylbenzamide, which could make it more accessible for use in scientific research.
Synthesis Methods
The synthesis of N-benzyl-4-fluoro-N-2-pyridinylbenzamide is a complex process that involves several steps. First, the starting materials are combined and heated to a specific temperature. Then, a series of chemical reactions occur that result in the formation of the final product. This process requires specialized equipment and expertise, and it is typically carried out in a laboratory setting.
Scientific Research Applications
N-benzyl-4-fluoro-N-2-pyridinylbenzamide has been used in a variety of scientific research applications, including studies of gene regulation and epigenetics. This compound has been shown to inhibit the activity of a specific enzyme known as the Jumonji C domain-containing histone demethylases (JmjC-KDMs). By inhibiting this enzyme, N-benzyl-4-fluoro-N-2-pyridinylbenzamide can alter the expression of certain genes, leading to changes in cellular function and behavior.
properties
IUPAC Name |
N-benzyl-4-fluoro-N-pyridin-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O/c20-17-11-9-16(10-12-17)19(23)22(18-8-4-5-13-21-18)14-15-6-2-1-3-7-15/h1-13H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYJGCMIUAKKLEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70354406 |
Source
|
Record name | N-Benzyl-4-fluoro-N-pyridin-2-yl-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-4-fluoro-N-pyridin-2-yl-benzamide | |
CAS RN |
5539-83-3 |
Source
|
Record name | N-Benzyl-4-fluoro-N-pyridin-2-yl-benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.